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Compound of Interest

Compound Name: Negatol

Cat. No.: B1227775 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount when handling chemical compounds. This document provides comprehensive, step-

by-step guidance on the safe handling, operational procedures, and disposal of Negatol, a
topical antiseptic and hemostatic agent whose active ingredient is Policresulen. Adherence to

these protocols is crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical Identification and Hazards: Negatol's active component, Policresulen, is a

condensation product of metacresolsulfonic acid and formaldehyde. It is crucial to recognize

that Policresulen is classified as a hazardous chemical that can cause severe skin burns and

eye damage.[1][2] It is also corrosive to the respiratory tract.[1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Negatol to prevent skin, eye,

and respiratory exposure. The following table summarizes the recommended PPE and general

handling precautions based on available Safety Data Sheets (SDS).
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Body Part Required PPE
Specifications and Best

Practices

Eyes/Face
Safety Goggles and/or Face

Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[3] A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Hands Chemical-resistant gloves

Handle with chemical-

impermeable gloves.[3][4]

Gloves must be inspected prior

to use. The selected protective

gloves have to satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[3]

Wash and dry hands after

handling.[3] Specific

breakthrough times for

Policresulen are not readily

available; therefore, it is

recommended to consult the

glove manufacturer's chemical

resistance guide.

Body
Laboratory Coat or Chemical-

resistant Clothing

Wear a long-sleeved lab coat

as a minimum. For tasks with a

higher risk of exposure or

when handling larger

quantities, wear fire/flame

resistant and impervious

clothing.[3][4]

Respiratory NIOSH/MSHA Approved

Respirator

A respirator is not typically

required under normal
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handling conditions with

adequate ventilation. However,

if exposure limits are

exceeded, or if irritation or

other symptoms are

experienced, a full-face

respirator should be used.[3][4]

The specific cartridge type

should be selected based on

the potential for aerosol or

vapor generation and in

consultation with a safety

professional.

Feet
Closed-toe, Chemical-resistant

Footwear

Wear closed-toe shoes made

of a non-porous material.

Experimental Protocols: Handling and Emergency
Procedures
While specific experimental protocols for testing PPE against Negatol were not found in the

search results, the following procedures for safe handling and emergency response are derived

from safety data sheets for Policresulen.

Standard Handling Protocol:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[5] All personnel involved must be trained on the hazards of Policresulen and the

appropriate emergency procedures.

Ventilation: Handle Negatol in a well-ventilated area.[3][4] For procedures that may generate

aerosols or dust, a certified chemical fume hood is required.

Donning PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.
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Handling: Avoid contact with skin and eyes.[3][4] Avoid the formation of dust and aerosols.[3]

[4] Use non-sparking tools to prevent ignition sources.[3]

Post-Handling: After handling, wash hands thoroughly.[3] Clean all equipment and the work

area to prevent secondary contamination.

Emergency First-Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][4] Seek immediate medical attention.[1]

Skin Contact: Take off contaminated clothing immediately.[4] Wash off with soap and plenty

of water.[4] Seek medical attention.[4]

Inhalation: Move the victim into fresh air.[4] If breathing is difficult, give oxygen.[4] If not

breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[4] Seek immediate medical attention.[1]

Ingestion: Rinse mouth with water.[4] Do NOT induce vomiting.[1][2] Never give anything by

mouth to an unconscious person.[1][4] Call a doctor or Poison Control Center immediately.[4]

Operational and Disposal Plans
Proper storage and disposal of Negatol are critical for laboratory safety and environmental

protection.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep in properly labeled containers.[1][2]

Store locked up and apart from foodstuff containers or incompatible materials.[1][2][3]

Disposal:

Unused Product: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4] Dispose of
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contents/container to an approved waste disposal plant.[2]

Contaminated PPE and Materials: All disposable items that have come in contact with

Negatol should be considered hazardous waste and disposed of accordingly.

General Guidance: Do not contaminate water, foodstuffs, feed, or seed by storage or

disposal.[4] Do not discharge to sewer systems.[4]

Workflow for Safe Handling of Negatol
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Negatol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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